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Spiro[2H-1-benzopyran-2,2'-indoline], 8-methoxy-1',3',3'-trimethyl-6-nitro- Spiro[2H-1-benzopyran-2,2'-indoline], 8-methoxy-1',3',3'-trimethyl-6-nitro- 1′,3′-Dihydro-8-methoxy-1′,3′,3′-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2′-(2H)-indole] (6-NO2-8-OMe-BIPS) is a spiropyran based photochromic dye. It has a nitro group that enhances the overall quantum yield of the photochemical system.
Brand Name: Vulcanchem
CAS No.: 1498-89-1
VCID: VC20972972
InChI: InChI=1S/C20H20N2O4/c1-19(2)15-7-5-6-8-16(15)21(3)20(19)10-9-13-11-14(22(23)24)12-17(25-4)18(13)26-20/h5-12H,1-4H3
SMILES: CC1(C2=CC=CC=C2N(C13C=CC4=C(O3)C(=CC(=C4)[N+](=O)[O-])OC)C)C
Molecular Formula: C20H20N2O4
Molecular Weight: 352.4 g/mol

Spiro[2H-1-benzopyran-2,2'-indoline], 8-methoxy-1',3',3'-trimethyl-6-nitro-

CAS No.: 1498-89-1

Cat. No.: VC20972972

Molecular Formula: C20H20N2O4

Molecular Weight: 352.4 g/mol

* For research use only. Not for human or veterinary use.

Spiro[2H-1-benzopyran-2,2'-indoline], 8-methoxy-1',3',3'-trimethyl-6-nitro- - 1498-89-1

Specification

Description 1′,3′-Dihydro-8-methoxy-1′,3′,3′-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2′-(2H)-indole] (6-NO2-8-OMe-BIPS) is a spiropyran based photochromic dye. It has a nitro group that enhances the overall quantum yield of the photochemical system.
CAS No. 1498-89-1
Molecular Formula C20H20N2O4
Molecular Weight 352.4 g/mol
IUPAC Name 8-methoxy-1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indole]
Standard InChI InChI=1S/C20H20N2O4/c1-19(2)15-7-5-6-8-16(15)21(3)20(19)10-9-13-11-14(22(23)24)12-17(25-4)18(13)26-20/h5-12H,1-4H3
Standard InChI Key IZDVWQPIYXTGIF-UHFFFAOYSA-N
SMILES CC1(C2=CC=CC=C2N(C13C=CC4=C(O3)C(=CC(=C4)[N+](=O)[O-])OC)C)C
Canonical SMILES CC1(C2=CC=CC=C2N(C13C=CC4=C(O3)C(=CC(=C4)[N+](=O)[O-])OC)C)C

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